Cas no 49636-63-7 (1H-BENZOTRIAZOLE, 4,6-DIMETHYL-)

• Product Name: 1H-BENZOTRIAZOLE, 4,6-DIMETHYL-
• CAS No: 49636-63-7
• MF: C₈H₉N₃
• MW: 147.177160978317
• CID: 3217350
• PubChem ID: 6413247
• Update Time: 2025-04-21

1H-BENZOTRIAZOLE, 4,6-DIMETHYL- Chemical and Physical Properties

Names and Identifiers

• 1H-BENZOTRIAZOLE, 4,6-DIMETHYL-
• 5,7-DIMETHYL-1H-BENZOTRIAZOLE
• AKOS016036145
• 4,6-dimethyl-2H-benzotriazole
• SCHEMBL9228666
• 1H-1,2,3-benzotriazole, 4,6-dimethyl-
• SCHEMBL1021702
• ALBB-034843
• 4,6-Dimethyl-1H-1,2,3-benzotriazole
• AKOS040766624
• 5,7-dimethyl-1H-1,2,3-benzotriazole
• 49636-63-7

• Inchi： 1S/C8H9N3/c1-5-3-6(2)8-7(4-5)9-11-10-8/h3-4H,1-2H3,(H,9,10,11)
• InChI Key： CWZTZNQOPPLKOK-UHFFFAOYSA-N
• SMILES： N1=C2C(C=C(C)C=C2C)=NN1

Computed Properties

• Exact Mass: 147.079647300g/mol
• Monoisotopic Mass: 147.079647300g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 41.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzotriazoles